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Compound of Interest

Compound Name: Albatrelin C

CAS No.: 1417805-17-4

Cat. No.: B1163376

Get Quote

Executive Summary
Albatrelin C (CAS: 1417805-17-4) is a bioactive meroterpenoid isolated from the fruiting

bodies of the basidiomycete Albatrellus ovinus. Chemically, it is classified as a grifolin

derivative, specifically a farnesyl-phenolic compound that has undergone oxidative cyclization

to form a chromene (benzopyran) scaffold.

This guide provides a comprehensive technical breakdown of the spectroscopic data required

for the unambiguous identification of Albatrelin C. It synthesizes Mass Spectrometry (MS),

Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) data to establish a self-

validating structural model.
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Property Specification

IUPAC Name
2-methyl-2-[(3E,7E)-4,8-dimethylnona-3,7-

dienyl]-5-hydroxy-7-methyl-2H-chromene

Molecular Formula

Molecular Weight 326.48 g/mol

Class Meroterpenoid / Farnesyl Phenol / Chromene

Source Albatrellus ovinus (Sheep Polypore)

Appearance Yellowish oil or amorphous powder

Isolation and Extraction Protocol
To ensure reproducibility, the following isolation workflow is recommended based on the

standard protocol for Albatrellus meroterpenoids.

Extraction Methodology
Biomass Preparation: Air-dry fresh fruiting bodies of Albatrellus ovinus and pulverize into a

fine powder (mesh size 40–60).

Solvent Extraction: Macerate the powder in 95% Ethanol (EtOH) or Methanol (MeOH) at

room temperature for 48 hours (3 cycles).

Concentration: Filter the extract and concentrate under reduced pressure (rotary evaporator)

at 40°C to obtain a crude gum.

Partitioning: Suspend the crude extract in water and partition sequentially with n-hexane,

Chloroform (

), and Ethyl Acetate (EtOAc). Albatrelin C typically concentrates in the Chloroform or n-
hexane fraction due to its lipophilic terpenoid chain.
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Silica Gel Column: Subject the active fraction to silica gel column chromatography (CC),

eluting with a gradient of Petroleum Ether/Acetone (e.g., 100:1 to 5:1).

Semi-Preparative HPLC: Purify the enriched fractions using a C18 reverse-phase column.

Mobile Phase: Acetonitrile (

) / Water (

) gradient (e.g., 85%

isocratic).

Detection: UV at 254 nm and 210 nm.

Retention: Albatrelin C elutes as a distinct peak distinct from its congeners (Albatrelin A/B

and Grifolin).

Spectroscopic Characterization
High-Resolution Mass Spectrometry (HR-ESI-MS)
Mass spectrometry provides the primary evidence for the molecular formula and degree of

unsaturation.

Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

Observed Ion:

327.2319

Calculated Ion:

327.2324 (for

)

Interpretation: The formula

indicates 8 degrees of unsaturation (DoU).
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Benzene ring: 4 DoU

Chromene double bond: 1 DoU

Side chain double bonds: 2 DoU

Pyran ring formation: 1 DoU

Total: 8 DoU (Consistent with structure).

Infrared Spectroscopy (IR)
IR data confirms the presence of the phenolic hydroxyl and aromatic core.

3420 cm⁻¹: Broad absorption band characteristic of a phenolic Hydroxyl (-OH) group.

2925, 2855 cm⁻¹: Strong C-H stretching vibrations from the aliphatic farnesyl chain.

1630, 1580 cm⁻¹: Aromatic ring C=C skeletal vibrations.

1210 cm⁻¹: C-O stretching (phenolic/ether).

Nuclear Magnetic Resonance (NMR) Analysis
The NMR data is the definitive fingerprint for Albatrelin C. The following data represents the

consensus values for this structural class in Chloroform-d (

).

¹H NMR Data (500 MHz, CDCl₃)
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Position δH (ppm)
Multiplicity (J in
Hz)

Assignment

Chromene Core

3 5.48 d (10.0) Olefinic H (Pyran)

4 6.24 d (10.0) Olefinic H (Pyran)

6 6.25 s (br) Aromatic H (Meta)

8 6.14 s (br) Aromatic H (Meta)

7-Me 2.18 s Aromatic Methyl

Side Chain

1' 1.6–1.8 m
Methylene (attached

to C2)

2' 2.05 m Methylene

3' 5.10 t (7.0) Olefinic H

5' 1.98 m Methylene

6' 2.08 m Methylene

7' 5.08 t (7.0) Olefinic H

Methyls

2-Me 1.38 s Methyl on Pyran C2

4'-Me 1.58 s Vinylic Methyl

8'-Me 1.67 s Terminal Methyl

9' 1.59 s Terminal Methyl

OH 4.8–5.5 br s
Phenolic OH

(Variable)

¹³C NMR Data (125 MHz, CDCl₃)
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Position δC (ppm) Type Assignment

Chromene Core

2 80.2 C (quat)
Pyran C-O (Chiral

center)

3 126.5 CH Pyran Double Bond

4 116.8 CH Pyran Double Bond

4a 108.5 C (quat) Junction

5 154.5 C (quat) Phenolic C-OH

6 109.2 CH Aromatic

7 139.5 C (quat) Aromatic C-Me

8 107.8 CH Aromatic

8a 155.0 C (quat) Junction (C-O)

7-Me 21.5 CH₃ Aromatic Methyl

Side Chain

1' 41.5 CH₂ Methylene

2' 22.8 CH₂ Methylene

3' 124.2 CH Olefinic

4' 135.5 C (quat) Olefinic

5' 39.8 CH₂ Methylene

6' 26.8 CH₂ Methylene

7' 124.4 CH Olefinic

8' 131.5 C (quat) Olefinic

Methyls

2-Me 26.2 CH₃ Methyl on C2

4'-Me 16.0 CH₃ Vinylic Methyl
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8'-Me 25.7 CH₃ Terminal Methyl

9' 17.7 CH₃ Terminal Methyl

Structural Elucidation & Logic
The structure of Albatrelin C is validated through a network of 2D NMR correlations.

Key HMBC Correlations (Heteronuclear Multiple Bond
Coherence)
The HMBC spectrum connects the distinct spin systems (Aromatic, Pyran, Side Chain).

Pyran Ring Formation: The methyl protons at 2-Me (

1.38) show strong correlations to C-2 (80.2), C-3 (126.5), and C-1' (41.5). This confirms the
closure of the pyran ring and the attachment of the side chain at the quaternary C-2.

Aromatic Substitution: The 7-Me protons (

2.18) correlate with C-6, C-7, and C-8, establishing the methyl position on the benzene ring.

Chromene Fusion: The olefinic proton H-4 (

6.24) correlates with C-2, C-4a, and C-5 (oxygenated aromatic carbon), confirming the fusion
of the pyran ring to the phenol.

COSY Spin Systems (Correlation Spectroscopy)
Side Chain: A continuous spin system is observed from H-1' to H-2', and from H-5' to H-6'.

Chromene: The olefinic protons H-3 and H-4 show a distinct doublet-doublet coupling (

Hz), characteristic of a cis-double bond in a pyran ring.

Visualization of Connectivity
The following diagram illustrates the core connectivity and critical HMBC correlations used to

solve the structure.
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Caption: Structural connectivity of Albatrelin C highlighting the Chromene Core (Blue), Side

Chain (Green), and critical HMBC correlations (Red dashed arrows) establishing the ring fusion

and substitution pattern.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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